N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)butyramide hydrochloride
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Description
N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)butyramide hydrochloride is a useful research compound. Its molecular formula is C17H22ClF2N3O2S and its molecular weight is 405.89. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Research by Başoğlu, Yolal, Demirba, and Bektaş (2012) on the synthesis of linezolid-like molecules, including various thiazolidinone and thiazoline derivatives, highlighted their good antitubercular activities. These findings suggest the potential of structurally related compounds, including those with thiazolyl groups, in developing new antimicrobial agents.
Read more about this research.
Vasorelaxant Agents
The study by Hassan et al. (2014) on benzofuran-morpholinomethyl-pyrazoline hybrids revealed significant vasodilatation properties. This research indicates that compounds incorporating morpholino groups and hybrid structures may have therapeutic applications in cardiovascular diseases by modulating blood vessel dilation.
Carbon Monoxide Source in Chemical Synthesis
Wan, Alterman, Larhed, and Hallberg (2002) discussed using dimethylformamide (DMF) as a carbon monoxide source in palladium-catalyzed aminocarbonylation of aryl bromides. This process, involving amines like morpholine, is crucial for synthesizing aryl amides, suggesting that related compounds might be useful in organic synthesis and pharmaceutical manufacturing.
Explore the details of their findings.
Antimicrobial Potency and Molecular Docking
Janakiramudu et al. (2017) synthesized sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, demonstrating their potent antimicrobial activity. Molecular docking studies were conducted to predict the affinity and orientation of synthesized compounds at the active enzyme site, providing insights into the design of new antimicrobial agents based on molecular structure.
properties
IUPAC Name |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)butanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21F2N3O2S.ClH/c1-2-3-15(23)22(5-4-21-6-8-24-9-7-21)17-20-16-13(19)10-12(18)11-14(16)25-17;/h10-11H,2-9H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSSXITAIEAVRNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N(CCN1CCOCC1)C2=NC3=C(C=C(C=C3S2)F)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClF2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.